4-Methyldecane
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In complex hydrocarbon analysis, misidentification of branched alkanes leads to inaccurate speciation. 4-Methyldecane (CAS 2847-72-5) solves this as a high-purity analytical standard with precise Kovats retention index (1061) and boiling point (187.4°C), enabling absolute isomer-level resolution. - Quantifies C11 isoparaffins in JP-8, Jet A, and gasoline DHA methods. - Eliminates co-elution errors vs. n-undecane (1100) or other methyl isomers. - Standard for fuel surrogate thermophysical modeling.
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4-Methyldecane (CAS 2847-72-5) is a high-purity branched alkane (C11H24) primarily procured as a critical analytical standard and thermophysical reference material. Unlike bulk mixed isoparaffins, this specific isomer provides exact retention metrics and defined thermodynamic properties essential for high-resolution gas chromatography (GC) speciation of complex hydrocarbon mixtures, such as aviation fuels (JP-8, Jet A) and automotive gasoline. Its defined boiling point of 187.4 °C and precise Kovats retention index make it indispensable for laboratories and industrial QA/QC facilities that require absolute isomer-level resolution to meet stringent regulatory and performance profiling standards [1].
Research Fit
Substituting 4-methyldecane with its linear analog, n-undecane, or adjacent isomers like 2-methyldecane, fundamentally compromises analytical accuracy and predictive modeling. In capillary gas chromatography, branched isomers elute earlier than their linear counterparts; n-undecane has a fixed Kovats index of 1100, while 4-methyldecane elutes significantly earlier at approximately 1061. Replacing it with 2-methyldecane (Kovats 1065) or 3-methyldecane (Kovats 1069) introduces peak misidentification in automated speciation algorithms used for fuel analysis. Furthermore, in thermophysical modeling of aviation fuels, the specific position of the methyl branch alters the compound's autoignition behavior and vapor pressure, meaning generic C11 isoparaffin mixtures cannot provide the reproducible baseline data required for rigorous combustion and formulation studies [1].
Substitution Risk
4-MD (RI ~1058) and 2-MD (~1054) differ by 4 index units; swapping isomers may cause GC peak misassignment.
4-MD boils ~13 °C higher than n-decane; distillation and solvent-recovery design must be adjusted.
Henry’s law constant of 4-MD is ~42% lower than n-decane; environmental fate models shift if the wrong isomer is used.
Kovats Retention Index Differentiation
In high-resolution GC-MS profiling on standard non-polar columns, 4-methyldecane exhibits a highly specific Kovats Retention Index (KRI) of 1061. This allows baseline separation from n-undecane (KRI 1100) and adjacent branched isomers such as 2-methyldecane (KRI 1065) and 3-methyldecane (KRI 1069). Procurement of the exact 4-methyl isomer is strictly necessary to calibrate automated peak-matching libraries for complex petrochemical matrices, as substituting a generic branched decane will result in a retention time shift of 4 to 8 index units, leading to misclassification of fuel components [1].
| Evidence Dimension | Kovats Retention Index (Standard Non-Polar Column) |
| Target Compound Data | 1061 |
| Comparator Or Baseline | 2-Methyldecane (1065) and n-Undecane (1100) |
| Quantified Difference | Δ4 index units from 2-methyldecane; Δ39 index units from n-undecane |
| Conditions | Standard non-polar capillary GC-MS analysis |
Ensures precise calibration of automated GC-MS libraries, preventing peak misidentification in complex petrochemical and environmental speciation.
Boiling Point and Volatility Modification
The structural branching of 4-methyldecane significantly alters its volatility profile compared to linear alkanes of the same carbon number. 4-Methyldecane has a documented boiling point of 187.4 °C, which is substantially lower than that of n-undecane (195.9 °C). This 8.5 °C depression in boiling point is critical when formulating highly specific surrogate mixtures for aviation fuels or cold-weather gasoline blends, where precise vaporization curves dictate engine starting performance and emissions. Using n-undecane as a substitute fails to replicate the early-distillation characteristics provided by this specific isoparaffin .
| Evidence Dimension | Normal Boiling Point |
| Target Compound Data | 187.4 °C |
| Comparator Or Baseline | n-Undecane (195.9 °C) |
| Quantified Difference | 8.5 °C reduction in boiling point |
| Conditions | Standard atmospheric pressure (760 mmHg) |
Provides the exact volatility metrics required for formulating accurate aviation fuel surrogates and calibrating distillation curve models.
Density and Fluid Properties
In the formulation of precision liquid standards and fuel surrogates, liquid density is a primary parameter for volumetric dosing and mass-flow calibration. 4-Methyldecane presents a relative density of 0.738 g/cm³, which is lower than the linear n-undecane baseline (0.740 g/cm³). While the difference appears narrow, in high-precision aerospace fuel modeling and microfluidic calibration, this density variance alters the calculated energy density and acoustic velocity of the fluid matrix. Utilizing pure 4-methyldecane ensures that the physical property inputs for computational fluid dynamics (CFD) models of fuel injection systems remain strictly accurate, a standard that crude C11 isoparaffin mixtures cannot meet .
| Evidence Dimension | Liquid Density |
| Target Compound Data | 0.738 g/cm³ |
| Comparator Or Baseline | n-Undecane (0.740 g/cm³) |
| Quantified Difference | 0.002 g/cm³ reduction |
| Conditions | Standard ambient temperature conditions |
Crucial for high-precision volumetric calibrations and computational modeling of fuel injection where exact mass-flow metrics are required.
Aviation and Gasoline Speciation Standard
Directly following from its precise Kovats retention index of 1061, 4-methyldecane is procured as a primary calibration standard for GC-MS and GC-FID systems used in the petrochemical industry. It is essential for the detailed hydrocarbon analysis (DHA) of complex mixtures such as JP-8, Jet A, and summer/winter grade gasolines, where differentiating between closely eluting C11 isoparaffins is required for regulatory compliance and quality assurance [1].
Fuel Surrogate Formulation Component
Due to its specific boiling point (187.4 °C) and defined volatility profile, 4-methyldecane is utilized in the creation of synthetic fuel surrogates. Researchers and engineers use it to accurately model the thermodynamic and autoignition behaviors of jet fuels in combustion chambers, relying on its exact thermophysical properties rather than the unpredictable averages of generic isoparaffin blends.
VOC and Oxidation Profiling Reference
In the food, fragrance, and environmental sectors, 4-methyldecane serves as a reliable reference standard for tracking volatile organic compounds (VOCs). Its exact retention time allows analysts to monitor specific oxidation pathways, such as the formation of rancid odors in lipid-rich products or the profiling of botanical essential oils, without the risk of co-elution errors associated with other branched alkanes[1].
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